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Cat. No.: B176532

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of 3-(triisopropylsilyl)propiolaldehyde. This versatile bifunctional molecule,
featuring both an aldehyde and a protected alkyne, serves as a critical building block in the
synthesis of complex organic molecules. This document includes a compilation of its physical
and chemical properties, a detailed experimental protocol for its preparation, and an
exploration of its synthetic applications. Safety information is also provided to ensure proper
handling.

Chemical Properties

3-(Triisopropylsilyl)propiolaldehyde, with the CAS number 163271-80-5, is a colorless liquid
widely utilized in organic synthesis.[1] The triisopropylsilyl (TIPS) group provides significant
steric bulk, which can influence the reactivity of the molecule and offer stability during synthetic

transformations.

Physicochemical Data

A summary of the key physicochemical properties of 3-(triisopropylsilyl)propiolaldehyde is
presented in the table below.
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Property Value Reference
Molecular Formula C12H220Si [L1121[31[4115]
Molecular Weight 210.39 g/mol [1][5]
Appearance Colorless liquid [1]

CAS Number 163271-80-5 [11[2]14][5]
PSA (Polar Surface Area) 17.07000 [1][2][4]
LogP 3.40670 [1][2][4]
Hydrogen Bond Donor Count 0 [4]
Hydrogen Bond Acceptor

C)c;untg p ! ]
Rotatable Bond Count 4 [4]

Exact Mass 210.14400 [2][4]

Storage Temperature

Inert atmosphere, store in

freezer, under -20°C

[4][6]

Spectroscopic Data

e 1H NMR (400 MHz, CDCls): & 9.19 (s, 1H), 1.12-1.06 (m, 21H) ppm.[7]

Synthesis of 3-(Triisopropylsilyl)propiolaldehyde

The synthesis of 3-(triisopropylsilyl)propiolaldehyde is typically achieved through the

formylation of the lithium salt of triisopropylsilylacetylene.

Experimental Protocol

The following protocol is a representative procedure for the synthesis of 3-

(triisopropylsilyl)propiolaldehyde:[7]

Materials:

 (Triisopropylsilyl)acetylene
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e n-Butyllithium (1.6 M in hexane)

¢ N,N-Dimethylformamide (DMF)

o Diethyl ether (anhydrous)

e 1M Hydrochloric acid

» Nitrogen atmosphere

e Standard glassware for anhydrous reactions
Procedure:

o A solution of (triisopropylsilyl)acetylene (2.0 mL, 8.66 mmol) in anhydrous diethyl ether (5
mL) is cooled to -78 °C under a nitrogen atmosphere.[7]

 To this solution, n-butyllithium (7.58 mL, 1.6 M in hexane) is added dropwise.[7]
e The reaction mixture is allowed to warm to room temperature and stirred for 2 hours.[7]

e The mixture is then cooled back down to -78 °C, and N,N-dimethylformamide (DMF) (1.29
mL, 16.72 mmol) is added.[7]

 After the addition is complete, the solution is allowed to warm to room temperature and is
stirred for an additional 2 hours.[7]

e The reaction is quenched by the addition of 20 mL of 1M hydrochloric acid, and the mixture
is stirred vigorously for 2 hours.[7]

e The product is then extracted with an organic solvent, and the organic layer is dried and
concentrated to yield 3-(triisopropylsilyl)propiolaldehyde.

Synthesis Workflow
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Synthesis of 3-(Triisopropylsilyl)propiolaldehyde

Reactants

(Triisopropylsilyl)acetylene n-Butyllithium N,N-Dimethylformamide

AN |
~N |

Reaction Steps

1. Deprotonation with n-BulLi
(-78 °C to RT)

2. Formylation with DMF
(-78 °C to RT)

3. Acidic Workup
(1M HCI)

Proguct

\/

3-(Triisopropylsilyl)propiolaldehyd}

Click to download full resolution via product page
Synthesis of 3-(Triisopropylsilyl)propiolaldehyde

Reactivity and Applications

3-(Triisopropylsilyl)propiolaldehyde is a valuable and versatile building block in organic
synthesis due to its orthogonal reactivity.[1] The aldehyde functionality can undergo typical
aldehyde reactions such as Wittig reactions, aldol condensations, and reductive aminations.
The silyl-protected alkyne is relatively stable to many reaction conditions but can be
deprotected using fluoride sources, such as tetrabutylammonium fluoride (TBAF), to reveal the
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terminal alkyne for subsequent transformations like Sonogashira couplings, click chemistry, or
Glaser couplings.

This compound plays a crucial role in the synthesis of pharmaceuticals, agrochemicals, and
materials.[1][8] For instance, it has been used in the synthesis of porphyrin derivatives.[7] The
aldehyde can react with pyrrole under acidic conditions (e.g., boron trifluoride etherate) to form
a porphyrinogen, which is then oxidized to the corresponding porphyrin.[7]

Safety Information

While a specific safety data sheet (SDS) for 3-(triisopropylsilyl)propiolaldehyde is not readily
available in the search results, general precautions for handling aldehydes and organosilicon
compounds should be followed. Based on the safety information for propionaldehyde, which
shares the aldehyde functional group, the following hazards may be relevant and should be
considered:

o Flammability: Aldehydes can be flammable. Keep away from heat, sparks, open flames, and
other ignition sources.[9][10]

» Toxicity: May be harmful if swallowed or inhaled.[9][10]
e Irritation: Causes skin and serious eye irritation. May cause respiratory irritation.[9][10][11]

It is imperative to handle this chemical in a well-ventilated fume hood, wearing appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[9][11]

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive safety data sheet (SDS) or professional chemical handling
guidance. Always consult the latest SDS for a given chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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